Cas no 629-41-4 (1,8-Octanediol)

1,8-Octanediol Properties

Names and Identifiers

• 1,8-Octanediol
• Octamethylene glycol
• Octanediol
• 1,8-Dihydroxyoctane~Octamethylene glycol
• 1,8-DIHYDROXYOCTANE
• Octane-1,8-diol
• OCTANEDIOL, 1,8-(RG)
• 1,10-octanediol
• 1,6-hexanediol
• 1,8-0ctanediol
• 1,8-OCLanediol
• 1,8-octandiol
• 8-Octanediol
• Octan-1,8-diol
• OCTYLENE GLYCOL
• ODOL
• OEIJHBUUFURJLI-UHFFFAOYSA-N
• 806K32R50Z
• 1, 8-Octandiol
• Octane-1,8-diol;
• KSC358I9P
• BIDD:ER0591
• BDBM22602
• NSC81228
• BCP26060
• LMFA05000683
• OR2431
• SBB060739
• .ALPHA.,.OMEGA.-OCTANEDIOL
• AKOS015856564
• Q3348792
• SY006277
• DTXCID702416
• UNII-806K32R50Z
• 1,8-OCTAMETHYLENE GLYCOL
• O12036
• .OMEGA.-OCTANEDIOL
• AS-12687
• CHEBI:44630
• ODI
• CS-W018224
• 1,8-Octanediol, 98%
• Octane-1,8-diol;1,8-Dihydroxyoctane
• AC-662
• SCHEMBL22427
• ORISTAR OTD
• O0024
• NS00035225
• NSC 81228
• O-1000
• MFCD00002989
• 629-41-4
• ALPHA,OMEGA-OCTANEDIOL
• 31762-64-8
• OCTANEDIOL [INCI]
• EN300-85286
• DTXSID2022416
• NSC-81228
• EINECS 211-090-8
• CHEBI:37872
• OMEGA-OCTANEDIOL
• CCG-40427
• +Expand

• MDL： MFCD00002989
• InChIKey： OEIJHBUUFURJLI-UHFFFAOYSA-N
• Inchi： 1S/C8H18O2/c9-7-5-3-1-2-4-6-8-10/h9-10H,1-8H2
• SMILES： O([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])O[H]
• BRN： 1633499

Computed Properties

• Exact Mass: 146.13100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 146.131
• Heavy Atom Count: 10
• Complexity: 47.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: 1.31160
• PSA: 40.46000
• Refractive Index: 1,438-1,44
• Water Partition Coefficient: Soluble in water and methanol.
• Boiling Point: 166°C/10mmHg(lit.)
• Melting Point: 59.0 to 62.0 deg-C
• Flash Point: Fahrenheit: 248 ° f
  Celsius: 120 ° c
  
• FEMA: 3228
• Color/Form: White lens powder.
• Solubility: Slightly soluble in water.
• Density: 1,053g/cm

1,8-Octanediol Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xi Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Storage Condition：Store at room temperature
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning

1,8-Octanediol Customs Data

• HS CODE：29053980
• Customs Data：

  China Customs Code:

  2905399090

  Overview:

  2905399090 Other diols.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2905399090 other diols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether